Cas no 1311314-58-5 (2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride)

• Product Name: 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride
• CAS No: 1311314-58-5
• MF: C₁₁H₁₅Br₃ClNO
• MW: 452.407900094986
• CID: 4587636
• Update Time: 2025-07-09

2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride

• Inchi： 1S/C11H14Br3NO.ClH/c1-7(15)3-2-4-16-11-9(13)5-8(12)6-10(11)14;/h5-7H,2-4,15H2,1H3;1H
• InChI Key： HANKKHGUOLHWGL-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(Br)=CC=1Br)Br)CCCC(N)C.Cl

Additional information on 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride

Research Brief on 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride (CAS: 1311314-58-5)

2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride (CAS: 1311314-58-5) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. This halogenated aromatic amine derivative has recently garnered attention due to its potential applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The compound's unique structural features, including the tribromobenzene core and the aminopentyloxy side chain, contribute to its biological activity and make it a promising candidate for further investigation.

Recent studies have focused on elucidating the mechanism of action of 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride. Preliminary findings suggest that the compound exhibits potent inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli. The antimicrobial activity is believed to stem from the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential enzymatic processes. Additionally, in vitro studies have demonstrated promising cytotoxic effects against various cancer cell lines, particularly those associated with solid tumors.

The synthesis and characterization of 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride have been optimized in recent research. A novel, high-yield synthetic route has been developed, involving the bromination of 4-aminopentanol followed by coupling with 1,3,5-tribromobenzene under controlled conditions. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's structure and purity. These methodological advancements have facilitated more efficient production of the compound for further biological evaluation.

Pharmacokinetic studies of 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride have revealed interesting properties. The compound demonstrates moderate bioavailability when administered orally in animal models, with a plasma half-life that suggests potential for once-daily dosing regimens. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate significant first-pass metabolism. Researchers are currently exploring structural modifications and formulation strategies to improve the compound's pharmacokinetic profile while maintaining its biological activity.

Recent investigations into the safety profile of 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride have provided valuable insights. Acute toxicity studies in rodent models have established preliminary safety margins, while subchronic toxicity evaluations are currently underway. The compound appears to have a manageable toxicity profile at therapeutic doses, with liver and kidney function tests showing only mild, reversible changes at higher doses. These findings support the continued development of this compound as a potential therapeutic agent.

The future research directions for 2-[(4-aminopentyl)oxy]-1,3,5-tribromobenzene hydrochloride include comprehensive structure-activity relationship studies to optimize its biological effects, detailed mechanistic investigations to fully understand its mode of action, and preclinical development to assess its therapeutic potential in disease models. With its unique chemical structure and promising biological activities, this compound represents an exciting avenue for drug discovery in the chemical biology and pharmaceutical fields.